1-[4-(phenylsulfonyl)benzoyl]azepane

• IUPAC Name: azepan-1-yl-[4-(benzenesulfonyl)phenyl]methanone
• InChI: InChI=1S/C19H21NO3S/c21-19(20-14-6-1-2-7-15-20)16-10-12-18(13-11-16)24(22,23)17-8-4-3-5-9-17/h3-5,8-13H,1-2,6-7,14-15H2
• InChI Key: AEUFSGDSFDBWAP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=CC=C(C=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H21NO3S
• Molecular Weight: 343.4 g/mol

Description

1-[4-(Phenylsulfonyl)benzoyl]azepane is a heterocyclic organic compound featuring a seven-membered azepane ring substituted with a benzoyl group at position 1 and a phenylsulfonyl group at the para position of the benzoyl moiety. Its molecular formula is C₂₀H₂₁NO₃S, with a molecular weight of approximately 355.45 g/mol (estimated based on structural analogs) . The compound’s structure combines sulfonamide and benzoyl functionalities, which are known to influence biological activity through interactions with enzymes, receptors, or cellular signaling pathways.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• 1-[(4-Nitrophenyl)sulfonyl]azepane: Features a nitro group at the para position of the phenylsulfonyl moiety. The electron-withdrawing nitro group enhances reactivity in electrophilic substitution reactions and may increase affinity for targets like kinases or proteases. However, this compound exhibits lower metabolic stability compared to non-nitrated analogs .
• This compound also demonstrates higher lipophilicity (logP ~3.2) compared to the target compound .

Heterocyclic Core Modifications

• 1-{[4-(Phenylsulfonyl)-1-piperazinyl]carbonyl}azepane : Replaces the benzoyl group with a piperazine-carbonyl moiety. This modification enhances hydrogen-bonding capacity, improving solubility but reducing blood-brain barrier permeability. The compound shows promise in antimicrobial assays (MIC = 8 µg/mL against S. aureus) .
• 1-((4-(2-Chlorophenyl)piperazin-1-yl)sulfonyl)azepane: Incorporates a chlorophenyl-substituted piperazine ring, which confers selectivity for dopamine D2/D3 receptors. This structural feature is absent in the target compound, highlighting divergent therapeutic potentials .

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Key Structural Features	Biological Activity/Properties	Reference
1-[4-(Phenylsulfonyl)benzoyl]azepane	C₂₀H₂₁NO₃S	Benzoyl + phenylsulfonyl on azepane	Hypothesized enzyme inhibition
1-[(4-Nitrophenyl)sulfonyl]azepane	C₁₂H₁₄N₂O₄S	Para-nitro on phenylsulfonyl	Kinase inhibition (IC₅₀ = 0.8 µM)
1-[2-(Methylthio)benzoyl]azepane	C₁₄H₁₇NOS	Ortho-methylthio on benzoyl	High lipophilicity (logP = 3.2)
1-{[4-(Phenylsulfonyl)piperazinyl]carbonyl}azepane	C₂₂H₂₉N₃O₃S	Piperazine-carbonyl + phenylsulfonyl	Antimicrobial (MIC = 8 µg/mL)
1-((4-(2-Chlorophenyl)piperazin-1-yl)sulfonyl)azepane	C₁₆H₂₄ClN₃O₂S	2-Chlorophenyl on piperazine	Dopamine receptor modulation

Activity Profiles and Therapeutic Potentials

• Enzyme Inhibition : Sulfonamide-containing analogs (e.g., 1-{[4-(Phenylsulfonyl)piperazinyl]carbonyl}azepane) inhibit carbonic anhydrase isoforms (CA-II, CA-IX) with Ki values < 10 nM, suggesting applications in glaucoma or cancer .
• Antimicrobial Activity : Oxadiazole-sulfonamide hybrids (e.g., 1-[(4-{5-[(4-Nitrobenzyl)sulfanyl]-1,3,4-oxadiazol-2-yl}phenyl)sulfonyl]azepane) show broad-spectrum activity against Gram-positive bacteria (MIC = 4–16 µg/mL) .